[(1R,4R)-3,4,5,5-Tetramethylcyclopent-2-en-1-yl]methanol
[(1R,4R)-3,4,5,5-Tetramethylcyclopent-2-en-1-yl]methanol
Brand Name:
Vulcanchem
CAS No.:
104104-38-3
VCID:
VC0027289
InChI:
InChI=1S/C10H18O/c1-7-5-9(6-11)10(3,4)8(7)2/h5,8-9,11H,6H2,1-4H3/t8-,9+/m1/s1
SMILES:
CC1C(=CC(C1(C)C)CO)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
[(1R,4R)-3,4,5,5-Tetramethylcyclopent-2-en-1-yl]methanol
CAS No.: 104104-38-3
Main Products
VCID: VC0027289
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
![[(1R,4R)-3,4,5,5-Tetramethylcyclopent-2-en-1-yl]methanol - 104104-38-3](/images/no_structure.jpg)
| CAS No. | 104104-38-3 |
|---|---|
| Product Name | [(1R,4R)-3,4,5,5-Tetramethylcyclopent-2-en-1-yl]methanol |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | [(1R,4R)-3,4,5,5-tetramethylcyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C10H18O/c1-7-5-9(6-11)10(3,4)8(7)2/h5,8-9,11H,6H2,1-4H3/t8-,9+/m1/s1 |
| Standard InChIKey | KMSIDXMGNKQFNQ-BDAKNGLRSA-N |
| Isomeric SMILES | C[C@@H]1C(=C[C@H](C1(C)C)CO)C |
| SMILES | CC1C(=CC(C1(C)C)CO)C |
| Canonical SMILES | CC1C(=CC(C1(C)C)CO)C |
| PubChem Compound | 15139291 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume